molecular formula C14H15NO B8395975 5-mesityl-1H-pyrrole-3-carbaldehyde

5-mesityl-1H-pyrrole-3-carbaldehyde

Cat. No.: B8395975
M. Wt: 213.27 g/mol
InChI Key: AMILXGOQFDSDDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-mesityl-1H-pyrrole-3-carbaldehyde is a useful research compound. Its molecular formula is C14H15NO and its molecular weight is 213.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H15NO

Molecular Weight

213.27 g/mol

IUPAC Name

5-(2,4,6-trimethylphenyl)-1H-pyrrole-3-carbaldehyde

InChI

InChI=1S/C14H15NO/c1-9-4-10(2)14(11(3)5-9)13-6-12(8-16)7-15-13/h4-8,15H,1-3H3

InChI Key

AMILXGOQFDSDDI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1)C)C2=CC(=CN2)C=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-bromo-1H-pyrrole-3-carbaldehyde (0.87 g), 2,4,6-trimethylphenylboronic acid (3.28 g), cesium carbonate (13.0 g), tri-tert-butylphosphine (0.10 g), tris(dibenzylideneacetone)dipalladium (0) (0.23 g) and mesitylene (200 mL) was stirred with heating under reflux for 5 hr. Water was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The extract was washed with saturated brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (eluent:hexane-ethyl acetate=3:1) to give the title compound as a brown amorphous form (yield 0.30 g, 28%).
Quantity
0.87 g
Type
reactant
Reaction Step One
Quantity
3.28 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
13 g
Type
reactant
Reaction Step One
Quantity
0.1 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One
Quantity
0.23 g
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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